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Compound of Interest

Compound Name: MG 149

Cat. No.: B609011 Get Quote

Application Notes and Protocols for MG-149
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions and

outline the appropriate storage conditions for the histone acetyltransferase (HAT) inhibitor, MG-

149. Adherence to these guidelines is crucial for maintaining the compound's integrity and

ensuring reproducible experimental outcomes.

Chemical and Physical Properties
MG-149 is a selective inhibitor of the MYST family of histone acetyltransferases, specifically

targeting Tip60 (KAT5) and MOF (KAT8).[1][2][3][4] It functions as a competitive inhibitor with

respect to Acetyl-CoA.[1][5] Understanding the fundamental properties of MG-149 is essential

for its proper handling and use in experimental settings.
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Property Value Source

Molecular Formula C₂₂H₂₈O₃ [2][4][6]

Molecular Weight 340.46 g/mol [6][7]

CAS Number 1243583-85-8 [1][2]

Appearance White to beige powder

Purity ≥98% (HPLC)

Solubility
The solubility of MG-149 varies across different solvents. It is crucial to select the appropriate

solvent to achieve the desired stock solution concentration.

Solvent Solubility Source

DMSO ≥114 mg/mL [7][8]

30 mg/mL [4]

2 mg/mL (clear solution)

DMF 30 mg/mL [4]

Ethanol ≥30.5 mg/mL [7][8]

50 mg/mL

Water Insoluble [7][8]

Ethanol:PBS (pH 7.2) (1:3) 0.25 mg/mL [4]

Experimental Protocols
Preparation of a 10 mM MG-149 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MG-149 using dimethyl

sulfoxide (DMSO) as the solvent.
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Materials:

MG-149 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Vortex mixer

Calibrated micropipettes

Analytical balance

Procedure:

Equilibrate MG-149: Allow the vial of MG-149 powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of MG-149 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.405 mg of

MG-149 (Molecular Weight = 340.46 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

MG-149 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid

dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in microcentrifuge tubes.

Storage: Store the aliquots at -20°C for long-term storage. Some sources also suggest

storage at 2-8°C for shorter durations.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing MG-149 stock solution.
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Storage Conditions
Proper storage of MG-149 is critical to maintain its stability and activity.

Solid Form: Store the powdered form of MG-149 at -20°C, protected from light and moisture.

Stock Solutions: Aliquoted stock solutions in DMSO should be stored at -20°C.[7][8] Avoid

repeated freeze-thaw cycles. For short-term use, some suppliers suggest storage at 2-8°C.

Signaling Pathways
MG-149 has been shown to inhibit the p53 and NF-κB signaling pathways.[4] This is likely due

to its inhibition of Tip60, a histone acetyltransferase that plays a crucial role in the acetylation

and activation of these transcription factors.

MG-149 Mechanism of Action
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Caption: Inhibition of p53 and NF-κB pathways by MG-149.

Safety Precautions
Handle MG-149 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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